2-[1-(3,4-difluorophenyl)-5-(ethoxymethyl)-1H-1,2,4-triazol-3-yl]acetamide

• IUPAC Name: 2-[1-(3,4-difluorophenyl)-5-(ethoxymethyl)-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C13H14F2N4O2/c1-2-21-7-13-17-12(6-11(16)20)18-19(13)8-3-4-9(14)10(15)5-8/h3-5H,2,6-7H2,1H3,(H2,16,20)
• InChI Key: QRLZJBNICTVJIR-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NC(=NN1C2=CC(=C(C=C2)F)F)CC(=O)N
• Molecular Formula: C13H14F2N4O2
• Molecular Weight: 296.27 g/mol

Description

2-[1-(3,4-difluorophenyl)-5-(ethoxymethyl)-1H-1,2,4-triazol-3-yl]acetamide is a useful research compound. Its molecular formula is C13H14F2N4O2 and its molecular weight is 296.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.10848203 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Novel Precursors and Synthetic Pathways

Ethyl Difluoro(trimethylsilyl)acetate and Difluoro(trimethylsilyl)acetamides have been prepared as precursors to 3,3-Difluoroazetidinones, showcasing an alternative route to these compounds utilizing the condensation of ethyl difluoro(trimethylsilyl)acetate with imines. This synthesis pathway offers potential in the development of new chemical entities with varied applications (Bordeau et al., 2006).

Structural and Molecular Docking Studies

Anion Coordination and Spatial Orientations in amide derivatives have been explored, revealing unique geometries like tweezer-like structures and channel-like architectures through self-assembly, which could influence the design of novel materials or molecular sensors (Kalita & Baruah, 2010).

Cholinesterase Inhibition

New Synthetic 1,2,4-Triazole Derivatives have been investigated for their cholinesterase inhibitory potential, a key area of research in Alzheimer's disease treatment. These compounds offer insights into the development of new therapeutics targeting cholinesterase enzymes (Riaz et al., 2020).

Ring-Chain Isomerism

Studies on Ethyl 7-Polyfluoroalkyl-7-Hydroxy-4,7-Dihydro[1,2,4]Triazolo[1,5-a]Pyrimidine-6-Carboxylates highlight ring-chain isomerism, a phenomenon that could have implications in the synthesis of flexible molecular structures for various applications (Pryadeina et al., 2008).

Antioxidant Activity

Novel Co(II) and Cu(II) Coordination Complexes constructed from pyrazole-acetamide derivatives have been characterized for their antioxidant activity, indicating potential uses in therapeutic applications or as protective agents against oxidative stress (Chkirate et al., 2019).